Cas no 540-04-5 (trans-Phytoene (Technical grade))

540-04-5 structure
Product name:trans-Phytoene (Technical grade)
trans-Phytoene (Technical grade) Chemical and Physical Properties
Names and Identifiers
-
- y,y-Carotene, 7,7',8,8',11,11',12,12'-octahydro-
- all-trans-phytoene
- trans-Phytoene
- trans-Phytoene (Technical grade)
- (6E,10E,14E,16E,18E,22E,26E)-2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,10,14,16,18,22,26,30-nonaene
- Phytoene, All-trans-
- (all-E) phytoene
- 7,8,11,12,7',8',11',12'-octahydro-psi,psi-carotene
- DTXSID40202309
- 7,7',8,8',11,11',12,12'-octahydro-psi,psi-caro
- Lycopene, 7,7',8,8',11,11',12,12'-octahydro-, all-trans-
- 2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,10,14,16,18,22,26,30-nonaene
- C05413
- all-trans-7,7',8,8',11,11',12,12'-octahydro-Lycopene
- NS00077029
- CHEBI:26119
- 7,7',8,8',11,11',12,12'-Octahydro-psi,psi-carotene
- LMPR01070254
- 2,6,10,14,16,18,22,26,30-DOTRIACONTANONAENE, 2,6,10,14,19,23,27,31-OCTAMETHYL- LYCOPENE, 7,7',8,8',11,11',12,12'-OCTAHYDRO-, ALL-TRANS-
- UNII-87E4NJ6N51
- (Contain ~30% Cis isomer)''
- NSC 378840
- Phytoene
- phytoene, (all-E)-
- CHEMBL1988265
- NSC378840
- psi,psi-Carotene, 7,7',8,8',11,11',12,12'-octahydro-
- (all-E)-Phytoene
- CHEBI:8191
- 7,7,8,8,11,11,12,12-octahydro-psi,psi-carotene
- 7,7',8,8',11,11',12,12'-Octahydro-psi,psi-carotene #
- Q27107901
- .psi.,.psi.-Carotene, 7,7',8,8',11,11',12,12'-octahydro-
- 87E4NJ6N51
- 540-04-5
- NSC-378840
-
- Inchi: InChI=1S/C40H64/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,19-22,27-30H,13-18,23-26,31-32H2,1-10H3/b12-11+,35-21+,36-22+,37-27+,38-28+,39-29+,40-30+
- InChI Key: YVLPJIGOMTXXLP-KEKOKYSKSA-N
- SMILES: CC(=CCCC(=CCCC(=CCCC(=CC=CC=C(C)CCC=C(C)CCC=C(C)CCC=C(C)C)C)C)C)C
Computed Properties
- Exact Mass: 544.50100
- Monoisotopic Mass: 544.501
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 40
- Rotatable Bond Count: 20
- Complexity: 887
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 7
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 15.3
- Topological Polar Surface Area: 0A^2
Experimental Properties
- PSA: 0.00000
- LogP: 13.83400
trans-Phytoene (Technical grade) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P398810-25mg |
trans-Phytoene (Technical grade) |
540-04-5 | 25mg |
$1946.00 | 2023-05-17 | ||
TRC | P398810-2.5mg |
trans-Phytoene (Technical grade) |
540-04-5 | 2.5mg |
$ 253.00 | 2023-09-06 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-477640A-5 mg |
trans-Phytoene, |
540-04-5 | 5mg |
¥4,889.00 | 2023-07-10 | ||
1PlusChem | 1P00DDXH-5mg |
7,7,8,8,11,11,12,12-octahydro-psi,psi-carotene |
540-04-5 | 5mg |
$1345.00 | 2023-12-16 | ||
A2B Chem LLC | AG23781-5mg |
7,7,8,8,11,11,12,12-octahydro-psi,psi-carotene |
540-04-5 | Technical grade | 5mg |
$2193.00 | 2024-04-19 | |
SHENG KE LU SI SHENG WU JI SHU | sc-477640-2.5mg |
trans-Phytoene, |
540-04-5 | 2.5mg |
¥2933.00 | 2023-09-05 | ||
TRC | P398810-10mg |
trans-Phytoene (Technical grade) |
540-04-5 | 10mg |
$ 854.00 | 2023-09-06 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-477640-2.5 mg |
trans-Phytoene, |
540-04-5 | 2.5 mg |
¥2,933.00 | 2023-07-10 | ||
TRC | P398810-50mg |
trans-Phytoene (Technical grade) |
540-04-5 | 50mg |
$3467.00 | 2023-05-17 | ||
TRC | P398810-5mg |
trans-Phytoene (Technical grade) |
540-04-5 | 5mg |
$ 460.00 | 2023-09-06 |
trans-Phytoene (Technical grade) Related Literature
-
Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
-
Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
-
Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
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